Cas no 14397-08-1 (2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride)

• Product Name: 2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride
• CAS No: 14397-08-1
• MF: C₄H₈ClN₃S
• MW: 165.644417762756
• MDL: MFCD07290056
• CID: 1036866
• PubChem ID: 16249359
• Update Time: 2025-07-18

2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazinyl-4-methylthiazole hydrochloride
• (4-Methyl-thiazol-2-yl)-hydrazine hydrochloride
• 2-Hydrazino-4-methyl-1,3-thiazole hydrochloride
• 2-Hydrazino-4-methyl-1,3-thiazole hydrochloride (1:1)
• 25012
• 2-hydrazino-4-methyl-1,3-thiazole-hydrochloride
• 2-hydrazino-4-methyl-thiazole, hydrochloride
• 2-hydrazino-4-methyl-thiazole-5-carboxylic acid ethyl ester
• 4-Methyl-5-aethoxycarbonyl-thiazolyl-(2)-hydrazin
• AA-516
• AC1LF7JW
• AC1Q64OD
• ChemDiv3_005051
• ethyl 2-hydrazino-4-methyl-1,3-thiazole-5-carboxylate
• ethyl 2-hydrazinyl-4-methylthiazole-5-carboxylate
• Oprea1_118486
• (4-Methyl-thiazol-2-yl)-hydrazine HCl
• 2-hydrazinyl-4-Methyl-1,3-thiazole hydrochloride
• Z57980667
• DB-063506
• F87123
• SCHEMBL7036884
• 2-hydrazino-4-methylthiazole hydrochloride
• Thiazole, 2-hydrazinyl-4-methyl-, hydrochloride (1:1)
• NSC-372681
• PJVVBMWIMGMGGP-UHFFFAOYSA-N
• SB33641
• NSC372681
• MFCD07290056
• EN300-11724
• AKOS015907756
• BS-35721
• 2-Hydrazinyl-4-methylthiazolehydrochloride
• CS-0205535
• 14397-08-1
• (4-methyl-1,3-thiazol-2-yl)hydrazine;hydrochloride
• 2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride

• MDL： MFCD07290056
• Inchi： 1S/C4H7N3S.ClH/c1-3-2-8-4(6-3)7-5;/h2H,5H2,1H3,(H,6,7);1H
• InChI Key： PJVVBMWIMGMGGP-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)N=C1NN

Computed Properties

• Exact Mass: 165.0127461g/mol
• Monoisotopic Mass: 165.0127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride

Professional Introduction to 2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride (CAS No. 14397-08-1)

2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride, with the chemical formula C₅H₈N₄S·HCl, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The presence of both hydrazino and methyl substituents in its structure imparts unique reactivity and potential applications in medicinal chemistry.

The CAS number 14397-08-1 uniquely identifies this chemical entity, ensuring precise classification and reference in scientific literature and industrial applications. Thiazole derivatives have long been recognized for their pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. Among these derivatives, 2-hydrazino-4-methyl-1,3-thiazole Hydrochloride has garnered attention due to its structural features that facilitate various chemical transformations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting complex diseases. 2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride has emerged as a versatile intermediate in the synthesis of bioactive molecules. Its hydrazino group (-NH₂) is particularly reactive, making it a valuable building block for constructing more complex structures. This reactivity has been exploited in the development of inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation.

One of the most compelling aspects of 2-hydrazino-4-methyl-1,3-thiazole Hydrochloride is its role in the synthesis of small-molecule drugs. Researchers have leveraged its scaffold to develop compounds that interact with biological targets with high specificity. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical in signal transduction pathways. These pathways are often dysregulated in diseases like cancer and autoimmune disorders.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for pharmaceutical formulations. Solubility is a crucial factor in drug development, as it affects bioavailability and formulation stability. The hydrochloride form also improves the compound's handling properties, facilitating its use in both laboratory research and industrial-scale synthesis.

Recent advancements in computational chemistry have further highlighted the potential of 2-hydrazino-4-methyl-1,3-thiazole Hydrochloride as a lead compound. Molecular modeling studies have predicted its binding interactions with various protein targets, providing insights into its mechanism of action. These predictions have guided experimental efforts to optimize its efficacy and reduce potential side effects.

In clinical research, 2-hydrazino-4-methyl-1,3-thiazole Hydrochloride has been investigated for its potential applications in treating inflammatory diseases. Thiazole derivatives are known to exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Preliminary studies suggest that this compound may interfere with the NF-κB signaling pathway, a central regulator of inflammation. Such findings are promising for developing new treatments for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 2-hydrazino-4-methyl-1,3-thiazole Hydrochloride involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriate precursors to form the thiazole ring followed by functionalization at the 2-position with a hydrazino group and methylation at the 4-position. The final step involves converting the free base into its hydrochloride salt to improve stability and solubility.

The versatility of 2-hydrazino-4-methyl-1,3-thiazole Hydrochloride extends beyond pharmaceutical applications. It has also been explored as a ligand in coordination chemistry, where it forms complexes with transition metals. These metal complexes exhibit unique catalytic properties and have been studied for their potential use in organic transformations.

The future prospects of 2-hydrazino-4-methyl-1,3-thiazole Hydrochloride are promising given its structural features and biological activity. Ongoing research aims to expand its utility by exploring new synthetic pathways and investigating novel therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible benefits for patients.

In conclusion,2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride (CAS No. 14397-08-1) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound,2-Hydrazino-4-methyl-1,3-thiazole Hydrochloride is poised to play an increasingly important role in addressing unmet medical needs.